Cas no 863005-18-9 (N-cyclopentyl-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide)

• Product Name: N-cyclopentyl-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide
• CAS No: 863005-18-9
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 5889436
• PubChem ID: 18554021
• Update Time: 2025-10-31

N-cyclopentyl-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
• 1,5-Benzothiazepine-5(2H)-acetamide, N-cyclopentyl-2-(2-furanyl)-3,4-dihydro-4-oxo-
• N-cyclopentyl-2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide
• 863005-18-9
• SR-01000008319
• F0670-0620
• SR-01000008319-1
• AKOS024594728
• N-cyclopentyl-2-[2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl]acetamide
• N-cyclopentyl-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide

• Inchi： 1S/C20H22N2O3S/c23-19(21-14-6-1-2-7-14)13-22-15-8-3-4-10-17(15)26-18(12-20(22)24)16-9-5-11-25-16/h3-5,8-11,14,18H,1-2,6-7,12-13H2,(H,21,23)
• InChI Key： DXDWHRBUZLMHNL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC(NC2CCCC2)=O)C(=O)CC1C1=CC=CO1

Computed Properties

• Exact Mass: 370.13511374g/mol
• Monoisotopic Mass: 370.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 663.1±55.0 °C(Predicted)
• pka: 14.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on N-cyclopentyl-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide

Comprehensive Overview of N-cyclopentyl-2-(2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide (CAS No. 863005-18-9)

The compound N-cyclopentyl-2-(2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide (CAS No. 863005-18-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a benzothiazepine core fused with a furan ring and an acetamide side chain, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its hybrid heterocyclic framework.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting chronic diseases and rare conditions. The benzothiazepine scaffold, present in this compound, is known for its versatility in drug design, often associated with calcium channel modulation and central nervous system (CNS) activity. The incorporation of a furan moiety further enhances its binding affinity to specific enzymes or receptors, a feature that aligns with current trends in fragment-based drug discovery.

One of the most searched questions in the context of heterocyclic compounds is their role in drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) properties. The N-cyclopentyl-2-(2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide exhibits favorable physicochemical characteristics, such as moderate lipophilicity and hydrogen-bonding capacity, which are critical for oral bioavailability. These attributes make it a subject of interest in computational chemistry and molecular docking studies, where researchers aim to predict its interactions with biological targets.

The synthetic route to CAS No. 863005-18-9 involves multi-step organic transformations, including cyclocondensation and amide coupling reactions. These methods are frequently discussed in academic forums and patent literature, reflecting the growing emphasis on green chemistry and atom-economical synthesis. The compound's structural complexity also makes it a valuable intermediate for the development of analog libraries, a strategy widely adopted in high-throughput screening campaigns.

Another hot topic in the pharmaceutical industry is the repurposing of existing compounds for new therapeutic indications. Given its benzothiazepine-furan hybrid architecture, N-cyclopentyl-2-(2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide could be explored for applications beyond its initial scope, such as neuroprotection or anti-inflammatory effects. This aligns with the broader trend of polypharmacology, where multi-target drugs are designed to address complex diseases like neurodegenerative disorders.

From a commercial perspective, the compound's CAS No. 863005-18-9 is often referenced in supplier catalogs and chemical databases, highlighting its availability for research purposes. Its stability under standard laboratory conditions and compatibility with common analytical techniques (e.g., HPLC, NMR) further contribute to its utility in both academic and industrial settings. As the demand for tailor-made scaffolds increases, this molecule stands out as a versatile building block for structure-activity relationship (SAR) studies.

In conclusion, N-cyclopentyl-2-(2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide represents a fascinating example of modern medicinal chemistry innovation. Its unique structure, combined with its potential therapeutic relevance, positions it as a compelling subject for ongoing and future research. As the scientific community continues to explore heterocyclic diversity and drug design principles, compounds like this will undoubtedly play a pivotal role in shaping the next generation of pharmaceuticals.